![molecular formula C8H5ClFNO4 B1454036 Methyl 4-chloro-2-fluoro-5-nitrobenzoate CAS No. 1070893-15-0](/img/structure/B1454036.png)
Methyl 4-chloro-2-fluoro-5-nitrobenzoate
Overview
Description
“Methyl 4-chloro-2-fluoro-5-nitrobenzoate” is a chemical compound with the molecular formula C8H5ClFNO4 . It has a molecular weight of 233.58 . The compound is typically stored in a dry environment at 2-8°C .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H5ClFNO4/c1-15-8(12)4-2-6(10)5(9)3-7(4)11(13)14/h2-3H,1H3 . This code provides a textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a solid or viscous liquid . The compound is typically stored in a dry environment at 2-8°C .Scientific Research Applications
Organic Synthesis Enhancements The compound is instrumental in enhancing organic synthesis methodologies. For instance, its conversion into 4-amino-2-fluoro-N-methyl-benzamide showcases a concise synthesis route, demonstrating its utility in producing intermediates for further chemical transformations (Xu, Xu, & Zhu, 2013).
Catalysis and Material Science In the realm of catalysis and material science, certain derivatives of methyl 4-chloro-2-fluoro-5-nitrobenzoate are used to investigate and develop new catalytic systems or materials. This includes exploring the photocatalytic effects of nano-composites for environmental remediation, such as the degradation of pollutants in water (Khodami & Nezamzadeh-Ejhieh, 2015).
Safety and Hazards
“Methyl 4-chloro-2-fluoro-5-nitrobenzoate” is classified under the GHS07 hazard class . It may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
This compound is likely used as a synthetic intermediate in the production of other chemicals .
Mode of Action
It is known that this compound can undergo fluorodenitration in the presence of tetramethylammonium fluoride to yield methyl 4-chloro-2-fluorobenzoate .
Biochemical Pathways
It is known that nitrobenzoates can participate in suzuki–miyaura cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
properties
IUPAC Name |
methyl 4-chloro-2-fluoro-5-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClFNO4/c1-15-8(12)4-2-7(11(13)14)5(9)3-6(4)10/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQAOESHTSVXKSI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1F)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClFNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50656051 | |
Record name | Methyl 4-chloro-2-fluoro-5-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50656051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1070893-15-0 | |
Record name | Methyl 4-chloro-2-fluoro-5-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50656051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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